6-Amino-3-methyl-4-(5-(p-tolyl)furan-2-yl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• IUPAC Name: 6-amino-3-methyl-4-[5-(4-methylphenyl)furan-2-yl]-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• InChI: InChI=1S/C19H16N4O2/c1-10-3-5-12(6-4-10)14-7-8-15(24-14)17-13(9-20)18(21)25-19-16(17)11(2)22-23-19/h3-8,17H,21H2,1-2H3,(H,22,23)
• InChI Key: XPFYZPQFFRMZKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC=C(O2)C3C(=C(OC4=NNC(=C34)C)N)C#N
• Molecular Formula: C19H16N4O2
• Molecular Weight: 332.4 g/mol
• CAS No.: 609335-61-7

Description

6-Amino-3-methyl-4-(5-(p-tolyl)furan-2-yl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a useful research compound. Its molecular formula is C19H16N4O2 and its molecular weight is 332.4g/mol. The purity is usually 95%.
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Mechanism of Action

Target of Action

It’s known that similar compounds, such as indole derivatives, bind with high affinity to multiple receptors . This suggests that the compound could potentially interact with a variety of biological targets.

Mode of Action

For instance, some indole derivatives have been reported to exhibit inhibitory activity against certain viruses .

Biochemical Pathways

Similar compounds, such as indole derivatives, are known to affect a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

Similar compounds, such as indole derivatives, have been reported to exhibit a variety of biological activities, suggesting that this compound could potentially have diverse effects at the molecular and cellular levels .